Cas no 2680822-71-1 (tert-butyl N-{2-4-(trifluoromethyl)benzoylphenyl}carbamate)

• Product Name: tert-butyl N-{2-4-(trifluoromethyl)benzoylphenyl}carbamate
• CAS No: 2680822-71-1
• MF: C₁₉H₁₈F₃NO₃
• MW: 365.346335887909
• CID: 5626631
• PubChem ID: 165921900
• Update Time: 2025-05-19

tert-butyl N-{2-4-(trifluoromethyl)benzoylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-[4-(trifluoromethyl)benzoyl]phenyl}carbamate
• 2680822-71-1
• EN300-28300408
• tert-butyl N-{2-4-(trifluoromethyl)benzoylphenyl}carbamate

• Inchi： 1S/C19H18F3NO3/c1-18(2,3)26-17(25)23-15-7-5-4-6-14(15)16(24)12-8-10-13(11-9-12)19(20,21)22/h4-11H,1-3H3,(H,23,25)
• InChI Key： WXEIXTBXJLSMMF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C1C=CC=CC=1NC(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 365.12387792g/mol
• Monoisotopic Mass: 365.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-{2-4-(trifluoromethyl)benzoylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-4-(trifluoromethyl)benzoylphenyl}carbamate (CAS No. 2680822-71-1)

The compound tert-butyl N-{2-4-(trifluoromethyl)benzoylphenyl}carbamate (CAS No. 2680822-71-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in tert-butyl N-{2-4-(trifluoromethyl)benzoylphenyl}carbamate is its role in the development of small-molecule inhibitors. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical agents, making this compound a promising candidate for targeting specific enzymes or receptors. Recent studies have explored its utility in cancer therapeutics and neurodegenerative disease research, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 2680822-71-1 exemplifies the importance of carbamate-protecting groups in organic synthesis. The tert-butyl group provides steric protection, while the carbamate functionality allows for controlled deprotection under mild conditions. This balance is critical for multi-step syntheses, particularly in the production of peptide mimetics and heterocyclic scaffolds. The compound's versatility has also been highlighted in green chemistry initiatives, where researchers aim to reduce waste and improve reaction efficiency.

In the agrochemical sector, tert-butyl N-{2-4-(trifluoromethyl)benzoylphenyl}carbamate has shown potential as a precursor for crop protection agents. The trifluoromethyl moiety is a common feature in many modern pesticides and herbicides due to its ability to improve lipophilicity and target specificity. As sustainable agriculture gains traction, this compound could play a role in developing next-generation environmentally friendly agrochemicals with reduced off-target effects.

The analytical characterization of CAS No. 2680822-71-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring the compound's quality and consistency, particularly when used in high-throughput screening or combinatorial chemistry applications. Recent advancements in AI-assisted drug design have further increased the demand for well-characterized building blocks like this carbamate derivative.

Looking ahead, the scientific community anticipates expanded applications for tert-butyl N-{2-4-(trifluoromethyl)benzoylphenyl}carbamate in bioconjugation and prodrug development. Its structural features make it suitable for creating targeted drug delivery systems, particularly in oncology. Furthermore, the compound's stability under various physiological conditions makes it attractive for formulation science studies aimed at improving drug solubility and absorption.

For researchers working with CAS No. 2680822-71-1, proper storage and handling are crucial to maintain its integrity. The compound should be kept in anhydrous conditions at recommended temperatures to prevent degradation. As with all specialized chemicals, appropriate safety protocols must be followed during laboratory use, though it does not fall under hazardous material classifications.

The commercial availability of tert-butyl N-{2-4-(trifluoromethyl)benzoylphenyl}carbamate has increased in recent years, reflecting its growing importance in chemical research. Suppliers typically offer it in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. This accessibility supports its widespread adoption across academic and industrial research settings.

In conclusion, tert-butyl N-{2-4-(trifluoromethyl)benzoylphenyl}carbamate (CAS No. 2680822-71-1) represents an important building block in modern chemical research. Its unique structural features and versatile applications position it as a valuable tool for scientists working in medicinal chemistry, agrochemical development, and material science. As research continues to uncover new applications for fluorinated compounds, this carbamate derivative is likely to remain at the forefront of innovation in these fields.